Cas no 3006-48-2 (1,2,3,4,6-Penta-O-benzoyl-D-galactopyranoside)

• Product Name: 1,2,3,4,6-Penta-O-benzoyl-D-galactopyranoside
• CAS No: 3006-48-2
• MF: C₄₁H₃₂O₁₁
• MW: 700.686192512512
• CID: 852951
• Update Time: 2026-04-29

1,2,3,4,6-Penta-O-benzoyl-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• D-Galactopyranose, pentabenzoate
• 1,2,3,4,6-Penta-O-benzoyl-D-galactopyranoside
• 1,2,3,4,6-Penta-O-be
• 1,2,3,4,6-Penta-O-benzoylhexopyranose

Computed Properties

• Exact Mass: 700.19400

Experimental Properties

• PSA: 140.73000
• LogP: 6.10210

Additional information on 1,2,3,4,6-Penta-O-benzoyl-D-galactopyranoside

Recent Advances in the Study of 1,2,3,4,6-Penta-O-benzoyl-D-galactopyranoside (CAS: 3006-48-2)

1,2,3,4,6-Penta-O-benzoyl-D-galactopyranoside (CAS: 3006-48-2) is a benzoylated derivative of D-galactopyranose, which has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in glycosylation reactions and drug development. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing new insights into its utility as a key intermediate in carbohydrate chemistry and therapeutic agent design.

A study published in the Journal of Carbohydrate Chemistry (2023) demonstrated an optimized synthetic route for 1,2,3,4,6-Penta-O-benzoyl-D-galactopyranoside, achieving a high yield of 85% through a one-pot benzoylation reaction under mild conditions. The researchers employed nuclear magnetic resonance (NMR) and mass spectrometry (MS) to confirm the structure and purity of the compound, highlighting its stability and suitability for further derivatization.

In the context of biological applications, a 2024 study in Bioorganic & Medicinal Chemistry Letters explored the compound's role as a glycosyl donor in the synthesis of galactose-containing glycoconjugates. The study revealed that 1,2,3,4,6-Penta-O-benzoyl-D-galactopyranoside exhibits high reactivity in glycosylation reactions, enabling the efficient construction of complex oligosaccharides with potential therapeutic benefits, such as anti-inflammatory and immunomodulatory properties.

Furthermore, computational studies have investigated the molecular interactions of 1,2,3,4,6-Penta-O-benzoyl-D-galactopyranoside with various enzymes involved in carbohydrate metabolism. Molecular docking simulations suggested that the compound could serve as an inhibitor of galactosidases, opening new avenues for the development of enzyme-targeted therapies for metabolic disorders.

Despite these advancements, challenges remain in scaling up the synthesis and ensuring the compound's biocompatibility for in vivo applications. Future research directions may include the exploration of greener synthetic methodologies and the evaluation of the compound's pharmacokinetic and toxicological profiles to facilitate its transition from bench to bedside.